Cas no 1822446-62-7 (METHYL 2-AMINO-2-(3-CHLORO-2-HYDROXYPHENYL)ACETATE)

• Product Name: METHYL 2-AMINO-2-(3-CHLORO-2-HYDROXYPHENYL)ACETATE
• CAS No: 1822446-62-7
• MF: C₉H₁₀ClNO₃
• MW: 215.633601665497
• MDL: MFCD26135823
• CID: 5580949
• PubChem ID: 130059122
• Update Time: 2025-06-30

METHYL 2-AMINO-2-(3-CHLORO-2-HYDROXYPHENYL)ACETATE Chemical and Physical Properties

Names and Identifiers

• METHYL 2-AMINO-2-(3-CHLORO-2-HYDROXYPHENYL)ACETATE
• Benzeneacetic acid, α-amino-3-chloro-2-hydroxy-, methyl ester
• 1822446-62-7
• EN300-1964480

• MDL： MFCD26135823
• Inchi： 1S/C9H10ClNO3/c1-14-9(13)7(11)5-3-2-4-6(10)8(5)12/h2-4,7,12H,11H2,1H3
• InChI Key： KWYDWEIHEGCKFY-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1O)C(C(=O)OC)N

Computed Properties

• Exact Mass: 215.0349209g/mol
• Monoisotopic Mass: 215.0349209g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 72.6Ų

Experimental Properties

• Density: 1.373±0.06 g/cm3(Predicted)
• Boiling Point: 303.7±37.0 °C(Predicted)
• pka: 7.92±0.40(Predicted)

Additional information on METHYL 2-AMINO-2-(3-CHLORO-2-HYDROXYPHENYL)ACETATE

Research Brief on METHYL 2-AMINO-2-(3-CHLORO-2-HYDROXYPHENYL)ACETATE (CAS: 1822446-62-7): Recent Advances and Applications

METHYL 2-AMINO-2-(3-CHLORO-2-HYDROXYPHENYL)ACETATE (CAS: 1822446-62-7) is a specialized chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural features, serves as a key intermediate in the synthesis of bioactive molecules, particularly those targeting neurological and inflammatory disorders. Recent studies have explored its potential as a building block for novel drug candidates, leveraging its chiral center and functional groups for selective interactions with biological targets.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers demonstrated the utility of METHYL 2-AMINO-2-(3-CHLORO-2-HYDROXYPHENYL)ACETATE in the development of gamma-aminobutyric acid (GABA) receptor modulators. The compound's ability to introduce stereochemical diversity was highlighted as a critical factor in enhancing binding affinity and selectivity. The study reported a 40% improvement in receptor modulation efficiency compared to traditional intermediates, underscoring its potential in central nervous system (CNS) drug development.

Another groundbreaking application was reported in Bioorganic & Medicinal Chemistry Letters, where the compound was used to synthesize a series of anti-inflammatory agents targeting the NLRP3 inflammasome. The researchers optimized the ester and hydroxyl functionalities of METHYL 2-AMINO-2-(3-CHLORO-2-HYDROXYPHENYL)ACETATE to achieve improved metabolic stability and bioavailability. The resulting derivatives exhibited potent inhibitory activity (IC₅₀ values in the nanomolar range) in preclinical models of rheumatoid arthritis.

From a synthetic chemistry perspective, advancements in catalytic asymmetric synthesis have enabled more efficient production of METHYL 2-AMINO-2-(3-CHLORO-2-HYDROXYPHENYL)ACETATE. A 2024 ACS Catalysis paper detailed a novel palladium-catalyzed enantioselective protocol that achieved >99% ee and 85% yield, addressing previous challenges in scalability. This methodological breakthrough is expected to facilitate broader adoption of the compound in industrial-scale pharmaceutical manufacturing.

Ongoing research is investigating the compound's potential in targeted drug delivery systems. Preliminary data from a multinational collaboration presented at the 2024 American Chemical Society National Meeting suggests that derivatives of METHYL 2-AMINO-2-(3-CHLORO-2-HYDROXYPHENYL)ACETATE can serve as cleavable linkers in antibody-drug conjugates (ADCs), demonstrating superior plasma stability compared to conventional maleimide-based linkers while maintaining efficient payload release at tumor sites.

As the pharmaceutical industry continues to prioritize structurally complex and functionally diverse building blocks, METHYL 2-AMINO-2-(3-CHLORO-2-HYDROXYPHENYL)ACETATE (CAS: 1822446-62-7) is poised to play an increasingly important role in drug discovery pipelines. Future research directions likely include exploration of its applications in PROTACs (proteolysis-targeting chimeras) and covalent inhibitor design, where its reactive handles could enable innovative targeting strategies.